Cas no 346598-59-2 (Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate)
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitro-4-(pyridin-2-ylsulfanyl)-benzoic acid methyl ester
- methyl 3-nitro-4-pyridin-2-ylsulfanylbenzoate
- LS-07662
- 346598-59-2
- CS-0323440
- benzoic acid, 3-nitro-4-(2-pyridinylthio)-, methyl ester
- methyl 3-nitro-4-(pyridin-2-ylthio)benzoate
- ALBB-023962
- AKOS003268315
- HMS2530E20
- H34261
- methyl3-nitro-4-(pyridin-2-ylthio)benzoate
- SMR000271157
- MFCD01895798
- METHYL 3-NITRO-4-(PYRIDIN-2-YLSULFANYL)BENZOATE
- CHEMBL1595647
- MLS000676983
- methyl 3-nitro-4-(2-pyridinylthio)benzoate
- Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate
-
- MDL: MFCD01895798
- Inchi: 1S/C13H10N2O4S/c1-19-13(16)9-5-6-11(10(8-9)15(17)18)20-12-4-2-3-7-14-12/h2-8H,1H3
- InChI Key: RYKLIYZZTRJJPU-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CN=1)C1C=CC(C(=O)OC)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 290.03612798Da
- Monoisotopic Mass: 290.03612798Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 110Ų
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M129755-500mg |
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate |
346598-59-2 | 500mg |
$ 195.00 | 2022-06-04 | ||
| TRC | M129755-1000mg |
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate |
346598-59-2 | 1g |
$ 315.00 | 2022-06-04 | ||
| TRC | M129755-2000mg |
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate |
346598-59-2 | 2g |
$ 505.00 | 2022-06-04 | ||
| abcr | AB414434-500 mg |
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate |
346598-59-2 | 500MG |
€151.00 | 2022-06-10 | ||
| abcr | AB414434-1 g |
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate |
346598-59-2 | 1g |
€172.20 | 2023-04-24 | ||
| abcr | AB414434-500mg |
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate; . |
346598-59-2 | 500mg |
€157.00 | 2025-02-15 | ||
| abcr | AB414434-1g |
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate; . |
346598-59-2 | 1g |
€173.00 | 2025-02-15 | ||
| A2B Chem LLC | AJ08257-500mg |
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate |
346598-59-2 | >95% | 500mg |
$370.00 | 2023-12-30 | |
| A2B Chem LLC | AJ08257-1g |
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate |
346598-59-2 | 95% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AJ08257-5g |
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate |
346598-59-2 | 95% | 5g |
$423.00 | 2024-04-20 |
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate
Research Briefing on Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate (CAS: 346598-59-2) in Chemical Biology and Pharmaceutical Applications
Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate (CAS: 346598-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a nitro group and a pyridinylthio moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate on a range of protein kinases. The compound demonstrated selective inhibition of JAK2 and EGFR kinases, which are critical targets in cancer therapy. Molecular docking simulations revealed that the nitro and pyridinylthio groups facilitate strong interactions with the ATP-binding sites of these kinases, suggesting its potential as a lead compound for further optimization.
Another notable application of Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was utilized as a key intermediate in the synthesis of novel anti-inflammatory agents. The study highlighted its role in the formation of sulfonamide derivatives, which exhibited potent COX-2 inhibitory activity. These findings underscore the compound's utility in designing next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.
Beyond its therapeutic potential, Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate has also been employed in chemical biology studies to probe enzyme mechanisms. A 2022 Nature Chemical Biology paper detailed its use as a covalent modifier of cysteine residues in target proteins, enabling the identification of novel drug targets. This approach, combined with mass spectrometry, provided insights into the compound's reactivity and selectivity, paving the way for its application in proteomics and target discovery.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate derivatives. Recent pharmacokinetic studies have indicated moderate bioavailability and metabolic stability, necessitating further structural modifications. Researchers are currently exploring prodrug strategies and formulation technologies to enhance its drug-like properties.
In conclusion, Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate (CAS: 346598-59-2) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in kinase inhibition, anti-inflammatory drug development, and chemical biology. Ongoing research aims to address its limitations and expand its therapeutic potential, making it a compound of continued interest in the pharmaceutical industry.
346598-59-2 (Methyl 3-nitro-4-(pyridin-2-ylthio)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)